Cas no 946344-22-5 (N-(5-phenyl-1,2-oxazol-3-yl)methyl-1-benzofuran-2-carboxamide)

• Product Name: N-(5-phenyl-1,2-oxazol-3-yl)methyl-1-benzofuran-2-carboxamide
• CAS No: 946344-22-5
• MF: C₁₉H₁₄N₂O₃
• MW: 318.326064586639
• CID: 6441921
• Update Time: 2025-05-20

N-(5-phenyl-1,2-oxazol-3-yl)methyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-phenyl-1,2-oxazol-3-yl)methyl-1-benzofuran-2-carboxamide
• N-[(5-phenyl-1,2-oxazol-3-yl)methyl]-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-[(5-phenyl-3-isoxazolyl)methyl]-

• Inchi： 1S/C19H14N2O3/c22-19(18-10-14-8-4-5-9-16(14)23-18)20-12-15-11-17(24-21-15)13-6-2-1-3-7-13/h1-11H,12H2,(H,20,22)
• InChI Key： JOHKQAMZBLUCBG-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C=C1C(NCC1C=C(C2=CC=CC=C2)ON=1)=O

Additional information on N-(5-phenyl-1,2-oxazol-3-yl)methyl-1-benzofuran-2-carboxamide

Comprehensive Overview of N-(5-phenyl-1,2-oxazol-3-yl)methyl-1-benzofuran-2-carboxamide (CAS No. 946344-22-5)

N-(5-phenyl-1,2-oxazol-3-yl)methyl-1-benzofuran-2-carboxamide (CAS No. 946344-22-5) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique molecular structure combining a benzofuran core with an oxazole moiety, exhibits potential applications in various therapeutic areas. Researchers are particularly interested in its role as a scaffold for designing novel bioactive molecules, given its ability to interact with multiple biological targets.

The compound's structure features a benzofuran-2-carboxamide group linked to a 5-phenyl-1,2-oxazol-3-ylmethyl unit, which contributes to its distinctive chemical properties. This combination of aromatic and heterocyclic components enhances its stability and bioavailability, making it a promising candidate for further pharmacological studies. Recent trends in drug development highlight the importance of such hybrid structures, as they often exhibit improved efficacy and reduced side effects compared to traditional small molecules.

In the context of current research hotspots, N-(5-phenyl-1,2-oxazol-3-yl)methyl-1-benzofuran-2-carboxamide aligns with the growing interest in multi-target therapeutics and fragment-based drug design. Scientists are exploring its potential in addressing complex diseases such as neurodegenerative disorders and metabolic syndromes, where multi-target approaches are increasingly favored. Additionally, its structural features make it a valuable tool for studying protein-ligand interactions and structure-activity relationships (SAR) in medicinal chemistry.

From a synthetic perspective, the preparation of CAS No. 946344-22-5 involves sophisticated organic transformations, including condensation reactions and cyclization steps. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to optimize its yield and purity. These methods are particularly relevant in modern pharmaceutical manufacturing, where efficiency and scalability are critical considerations.

The compound's physicochemical properties, such as its logP value and solubility profile, have been extensively studied to assess its drug-likeness. These parameters are essential for predicting its behavior in biological systems and are frequently discussed in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. Given the rising demand for computational chemistry tools, molecular docking simulations have also been performed to evaluate its binding affinity with various receptors.

In the realm of intellectual property, N-(5-phenyl-1,2-oxazol-3-yl)methyl-1-benzofuran-2-carboxamide has been referenced in several patents related to kinase inhibitors and GPCR modulators. This underscores its versatility as a pharmacophore and its potential to inspire next-generation therapeutics. The compound's patent landscape reflects the broader industry trend toward targeted therapy and personalized medicine, which are among the most searched topics in biomedical research today.

Environmental and regulatory aspects of CAS No. 946344-22-5 have also been examined, with a focus on its biodegradability and ecotoxicological impact. As sustainability becomes a priority in chemical research, green chemistry principles are being applied to its synthesis and disposal. This aligns with the increasing public interest in eco-friendly pharmaceuticals and green synthesis methods, which are frequently queried in academic and industrial databases.

Looking ahead, the future of N-(5-phenyl-1,2-oxazol-3-yl)methyl-1-benzofuran-2-carboxamide lies in its integration with emerging technologies such as AI-driven drug discovery and high-throughput screening. These approaches are revolutionizing the way novel compounds are identified and optimized, and they represent a significant portion of current scientific discourse. By leveraging these tools, researchers can unlock the full potential of this compound and its derivatives.

In summary, N-(5-phenyl-1,2-oxazol-3-yl)methyl-1-benzofuran-2-carboxamide (CAS No. 946344-22-5) is a compound of considerable scientific and industrial interest. Its unique structural attributes, combined with its potential therapeutic applications, make it a subject of ongoing research and development. As the fields of medicinal chemistry and pharmaceutical sciences continue to evolve, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing drug discovery paradigms.